Cas no 4869-59-4 (3-Mercaptobenzoic acid)

• Product Name: 3-Mercaptobenzoic acid
• CAS No: 4869-59-4
• MF: C₇H₆O₂S
• MW: 154.186340808868
• MDL: MFCD00238636
• CID: 45384
• PubChem ID: 24868629
• Update Time: 2025-04-18

3-Mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-mercaptobenzoic acid
• 3-Mercaptobenzoic Ac
• 3-Sulfanylbenzenecarboxylic acid
• 3-sulfanylbenzoic acid
• 4-(Methylthio)aniline
• Benzoicacid, m-mercapto- (7CI,8CI)
• NSC 32021
• m-Mercaptobenzoic acid
• Benzoic acid, 3-mercapto-
• 3-Mercapto-benzoic acid
• 3-MercaptobenzoicAcid
• RSFDFESMVAIVKO-UHFFFAOYSA-N
• 3-Mercapto Benzoic Acid
• 3-carboxythiophenol
• NSC32021
• PubChem5566
• Benzoic acid,3-mercapto-
• sulfanylbenzenecarboxylicacid
• KSC489O9N
• BBL100427
• STL554
• Z1201630948
• AC-7494
• CHEMBL291888
• NSC-32021
• 4869-59-4
• 3-Mercaptobenzoic acid, 95%
• J-512740
• AKOS005067426
• M2221
• NS00031816
• NA-0707
• BDBM50311533
• MFCD00238636
• DTXSID80197583
• SY013838
• EN300-77911
• SCHEMBL40364
• FT-0615952
• CS-W016271
• STL554221
• DTXCID40120074
• m-Mercaptobenzoic Acid; NSC 32021;
• 3-Mercaptobenzoic acid

• MDL： MFCD00238636
• Inchi： 1S/C7H6O2S/c8-7(9)5-2-1-3-6(10)4-5/h1-4,10H,(H,8,9)
• InChI Key： RSFDFESMVAIVKO-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(C(=O)O)=C1

Computed Properties

• Exact Mass: 154.00900
• Monoisotopic Mass: 154.00885
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Solid, foul smelling
• Density: 1.345
• Melting Point: 147.0 to 151.0 deg-C
• Boiling Point: 322.7°C at 760 mmHg
• Flash Point: 149°C
• Stability/Shelf Life: Sensitive to Oxidation in Air
• PSA: 76.10000
• LogP: 1.67350
• Solubility: Not determined

3-Mercaptobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Risk Phrases：R37/38; R41
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether